Cas no 2172614-54-7 (7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid)

• Product Name: 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid
• CAS No: 2172614-54-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6255357
• PubChem ID: 165823485
• Update Time: 2025-06-12

7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid
• EN300-1530799
• 2172614-54-7
• 7-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]heptanoic acid

• Inchi： 1S/C27H32N2O5/c1-19(26(32)28-16-9-3-2-4-14-25(30)31)15-17-29-27(33)34-18-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,15,24H,2-4,9,14,16-18H2,1H3,(H,28,32)(H,29,33)(H,30,31)/b19-15+
• InChI Key： XDKFMAHFTMFSLI-XDJHFCHBSA-N
• SMILES： O(C(NC/C=C(\C)/C(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid

Recent Advances in the Study of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid (CAS: 2172614-54-7)

The compound 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid (CAS: 2172614-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a heptanoic acid backbone, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection, which makes this compound particularly valuable in the development of novel peptide-based drugs.

Recent studies have focused on optimizing the synthesis of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces side reactions and enhances scalability. The researchers employed a combination of microwave-assisted synthesis and advanced purification techniques, achieving a purity of over 98% as confirmed by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These advancements are critical for ensuring the compound's suitability in high-throughput drug discovery pipelines.

In addition to its synthetic utility, 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid has shown promise in drug delivery applications. A study published in Bioconjugate Chemistry (2024) demonstrated its efficacy as a linker molecule for conjugating hydrophobic drugs to hydrophilic carriers, thereby improving solubility and bioavailability. The compound's modular design allows for facile modification, enabling researchers to tailor its properties for specific therapeutic needs. For instance, its unsaturated butenamido moiety provides a reactive site for further functionalization, making it a versatile tool in bioconjugation strategies.

Further investigations into the biological activity of this compound have revealed its potential as a modulator of protein-protein interactions (PPIs). Preliminary data from a 2024 study in ACS Chemical Biology suggest that derivatives of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid can disrupt key PPIs involved in cancer cell proliferation. The researchers identified a lead compound that exhibited nanomolar affinity for a specific oncogenic protein, highlighting its potential as a scaffold for developing next-generation anticancer agents. These findings underscore the compound's dual role as both a synthetic intermediate and a bioactive molecule.

Despite these promising developments, challenges remain in the widespread adoption of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid. Issues such as cost-effective large-scale production and in vivo stability need to be addressed. However, ongoing research efforts, including collaborations between academic institutions and pharmaceutical companies, are expected to overcome these hurdles. The compound's versatility and potential for customization position it as a key player in the future of peptide-based therapeutics and drug delivery systems.

In conclusion, 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidoheptanoic acid (CAS: 2172614-54-7) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and targeted therapy, driven by recent advancements in synthetic methodologies and biological evaluations. As research continues to unravel its full potential, this compound is poised to make significant contributions to the development of innovative therapeutic strategies.